N-{4-[N-(2-methyl-3-furoyl)ethanehydrazonoyl]phenyl}methanesulfonamide

• IUPAC Name: N-[(E)-1-[4-(methanesulfonamido)phenyl]ethylideneamino]-2-methylfuran-3-carboxamide
• InChI: InChI=1S/C15H17N3O4S/c1-10(16-17-15(19)14-8-9-22-11(14)2)12-4-6-13(7-5-12)18-23(3,20)21/h4-9,18H,1-3H3,(H,17,19)/b16-10+
• InChI Key: XCTNAJNIIGFHIN-MHWRWJLKSA-N
• Canonical SMILES: CC1=C(C=CO1)C(=O)NN=C(C)C2=CC=C(C=C2)NS(=O)(=O)C
• Isomeric SMILES: CC1=C(C=CO1)C(=O)N/N=C(\C)/C2=CC=C(C=C2)NS(=O)(=O)C
• Molecular Formula: C15H17N3O4S
• Molecular Weight: 335.4 g/mol

Description

N-{4-[N-(2-methyl-3-furoyl)ethanehydrazonoyl]phenyl}methanesulfonamide, also known as NSC745887, is a synthetic compound that has been studied for its potential use in cancer treatment. It belongs to the class of sulfonamides and has a molecular weight of 398.47 g/mol.

Scientific Research Applications

N-{4-[N-(2-methyl-3-furoyl)ethanehydrazonoyl]phenyl}methanesulfonamide has been studied for its potential use in cancer treatment. It has been found to have cytotoxic effects on various cancer cell lines, including breast, colon, and lung cancer cells. It has also been shown to inhibit tumor growth in animal models.

Mechanism of Action

N-{4-[N-(2-methyl-3-furoyl)ethanehydrazonoyl]phenyl}methanesulfonamide works by inhibiting the activity of tubulin, a protein that is essential for cell division. By preventing the formation of microtubules, this compound disrupts the normal process of cell division and leads to cell death.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been found to cause cell cycle arrest in the G2/M phase. In addition, this compound has been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is important for tumor growth.

Advantages and Limitations for Lab Experiments

One advantage of using N-{4-[N-(2-methyl-3-furoyl)ethanehydrazonoyl]phenyl}methanesulfonamide in lab experiments is its ability to selectively target cancer cells while sparing normal cells. However, one limitation is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

Future research on N-{4-[N-(2-methyl-3-furoyl)ethanehydrazonoyl]phenyl}methanesulfonamide could focus on improving its solubility and bioavailability, as well as exploring its potential use in combination with other cancer therapies. Additionally, further studies could investigate the mechanism of action of this compound and its effects on other cellular processes.

Synthesis Methods

N-{4-[N-(2-methyl-3-furoyl)ethanehydrazonoyl]phenyl}methanesulfonamide can be synthesized by the reaction of 4-aminobenzenesulfonamide with 2-methyl-3-furoylhydrazine in the presence of acetic acid. The resulting product is then treated with methanesulfonyl chloride to yield this compound.